Cas no 327049-95-6 (5-(2-Bromo-4-nitrophenyl)furan-2-carbaldehyde)

• Product Name: 5-(2-Bromo-4-nitrophenyl)furan-2-carbaldehyde
• CAS No: 327049-95-6
• MF: C₁₁H₆BrNO₄
• MW: 296.073642253876
• MDL: MFCD00297692
• CID: 315704
• PubChem ID: 773456
• Update Time: 2025-10-29

5-(2-Bromo-4-nitrophenyl)furan-2-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-Furancarboxaldehyde,5-(2-bromo-4-nitrophenyl)-
• 5-(2-Bromo-4-nitrophenyl)-2-furaldehyde
• 5-(2-bromo-4-nitrophenyl)-2-Furancarboxaldehyde
• 5-(2-Bromo-4-nitro-phenyl)-furan-2-carbaldehyde
• 5-(2-bromo-4-nitrophenyl)furan-2-carbaldehyde
• AC1LGLM0
• AC1Q1XN1
• BBL002761
• CTK4G9159
• MolPort-000-998-508
• SBB009793
• DTXSID60354430
• EN300-04808
• CS-0307681
• Z56922061
• AKOS000271042
• FT-0702195
• F76794
• C11H6BrNO4
• BB 0245477
• MFCD00297692
• J-516089
• 327049-95-6
• 5-(2-Bromo-4-nitro-phenyl)-furan-2-carbalde hyde
• VS-01205
• ALBB-026893
• STK507092
• 2-Furancarboxaldehyde, 5-(2-bromo-4-nitrophenyl)-
• DB-058053
• 5-(2-Bromo-4-nitrophenyl)furan-2-carbaldehyde

• MDL： MFCD00297692
• Inchi： 1S/C11H6BrNO4/c12-10-5-7(13(15)16)1-3-9(10)11-4-2-8(6-14)17-11/h1-6H
• InChI Key： LUGZASQDCAESCW-UHFFFAOYSA-N
• SMILES： BrC1C=C(C=CC=1C1=CC=C(C=O)O1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 294.94798
• Monoisotopic Mass: 294.94802
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 306
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 76
• XLogP3: 3

Experimental Properties

• Density: 1.67
• Boiling Point: 424.2°Cat760mmHg
• Flash Point: 210.3°C
• Refractive Index: 1.643
• PSA: 73.35

Additional information on 5-(2-Bromo-4-nitrophenyl)furan-2-carbaldehyde

Introduction to 5-(2-Bromo-4-nitrophenyl)furan-2-carbaldehyde (CAS No. 327049-95-6)

5-(2-Bromo-4-nitrophenyl)furan-2-carbaldehyde is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and synthetic organic chemistry due to its unique structural features and potential biological activities. This compound, identified by the CAS number 327049-95-6, belongs to a class of molecules that incorporate both aromatic and heterocyclic moieties, making it a versatile scaffold for drug discovery and material science applications.

The molecular structure of 5-(2-Bromo-4-nitrophenyl)furan-2-carbaldehyde consists of a furan ring linked to a phenyl group substituted with bromine and nitro functional groups, and an aldehyde group at the 2-position of the furan ring. This arrangement provides multiple sites for chemical modification and interaction with biological targets, which has been exploited in various research endeavors.

In recent years, there has been a growing interest in exploring the pharmacological properties of compounds containing both bromo and nitro substituents on an aromatic ring. These substituents are known to enhance the lipophilicity and binding affinity of molecules, making them valuable in the design of novel therapeutic agents. The presence of an aldehyde group in this compound further extends its utility as a synthetic intermediate, allowing for further derivatization through condensation reactions, Schiff base formations, and other functional group transformations.

One of the most compelling aspects of 5-(2-Bromo-4-nitrophenyl)furan-2-carbaldehyde is its potential as a building block in medicinal chemistry. Researchers have leveraged its structural features to develop new analogs with enhanced biological activity. For instance, studies have demonstrated that derivatives of this compound exhibit promising anti-inflammatory, antioxidant, and anticancer properties. The bromo and nitro groups facilitate interactions with enzymes and receptors, while the aldehyde functionality allows for further chemical modifications to fine-tune biological activity.

The synthesis of 5-(2-Bromo-4-nitrophenyl)furan-2-carbaldehyde involves multi-step organic transformations that highlight the ingenuity of modern synthetic chemistry. The process typically begins with the preparation of 2-bromo-4-nitrobenzaldehyde, which is then coupled with furan derivatives under appropriate conditions to yield the desired product. Advanced techniques such as palladium-catalyzed cross-coupling reactions have been employed to improve yield and selectivity, underscoring the importance of innovative methodologies in the preparation of complex molecules.

Recent advancements in computational chemistry have also contributed to the understanding of 5-(2-Bromo-4-nitrophenyl)furan-2-carbaldehyde's reactivity and interactions. Molecular modeling studies have provided insights into how this compound might bind to biological targets, offering a rational basis for designing more effective derivatives. These computational approaches are increasingly integral to drug discovery pipelines, enabling researchers to predict properties such as binding affinity and metabolic stability before conducting expensive experimental trials.

The compound's utility extends beyond pharmaceutical applications. In material science, 5-(2-Bromo-4-nitrophenyl)furan-2-carbaldehyde has been explored as a precursor for synthesizing advanced materials with unique electronic properties. The combination of aromatic rings and heterocyclic structures can lead to materials with enhanced conductivity or luminescence, making them suitable for use in organic electronics, sensors, and light-emitting devices.

Furthermore, the environmental impact of synthesizing and utilizing 5-(2-Bromo-4-nitrophenyl)furan-2-carbaldehyde has been a point of consideration in recent research. Efforts have been made to develop greener synthetic routes that minimize waste and reduce energy consumption. These sustainable practices are essential for ensuring that the production of valuable compounds aligns with broader environmental goals.

In conclusion, 5-(2-Bromo-4-nitrophenyl)furan-2-carbaldehyde (CAS No. 327049-95-6) is a multifaceted compound with significant potential in pharmaceuticals and materials science. Its unique structural features make it a valuable scaffold for drug discovery, while its reactivity allows for diverse chemical modifications. As research continues to uncover new applications for this compound, it is likely to remain a cornerstone in both academic and industrial settings.